Cas no 121241-87-0 (N-0861 (racemate))

• Product Name: N-0861 (racemate)
• CAS No: 121241-87-0
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 3012030
• PubChem ID: 9837708
• Update Time: 2025-05-18

N-0861 (racemate) Chemical and Physical Properties

Names and Identifiers

• N-0861 (racemate)
• N-0861 racemate
• SCHEMBL3073432
• Bicyclo[2.2.1]hept-2-yl-(9-methyl-9H-purin-6-yl)-amine
• 121241-87-0
• CS-7181
• L001418
• AKOS040733798
• N-(2-bicyclo[2.2.1]heptanyl)-9-methylpurin-6-amine
• HY-U00143
• DA-75912
• Z1238991470
• BDBM50008391
• CHEMBL337517

• Inchi： InChI=1S/C13H17N5/c1-18-7-16-11-12(14-6-15-13(11)18)17-10-5-8-2-3-9(10)4-8/h6-10H,2-5H2,1H3,(H,14,15,17)
• InChI Key： MTQYIGCUBBMQCJ-UHFFFAOYSA-N
• SMILES： CN1C=NC2=C(NC3C(C4)CCC4C3)N=CN=C12

Computed Properties

• Exact Mass: 243.14839556g/mol
• Monoisotopic Mass: 243.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

N-0861 (racemate) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on N-0861 (racemate)

Introduction to Compound with CAS No. 121241-87-0 and Product Name N-0861 (racemate)

Compound with the CAS number 121241-87-0 and the product name N-0861 (racemate) represents a significant area of interest in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various therapeutic and research domains. The racemic form, denoted by N-0861 (racemate), indicates that the compound contains equal proportions of both enantiomers, which can influence its pharmacological properties and interactions with biological systems.

The chemical structure of this compound is a subject of extensive study due to its potential to serve as a key intermediate in the synthesis of more complex molecules. Researchers have been exploring its reactivity and stability under different conditions, which could provide insights into its utility in drug development. The racemic mixture, specifically N-0861 (racemate), has been investigated for its role in understanding stereochemistry and chiral discrimination in pharmaceutical formulations.

Recent advancements in analytical chemistry have enabled more precise characterization of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to elucidate its molecular structure and purity. These methods are crucial for ensuring that the compound meets the stringent standards required for pharmaceutical applications.

In the realm of biomedical research, compounds like 121241-87-0 and N-0861 (racemate) are being studied for their potential biological activities. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic pathways. The racemic form, N-0861 (racemate), is particularly interesting because the biological activity of many drugs is highly dependent on their stereochemical configuration.

The synthesis of this compound has been a focus of synthetic chemists who are exploring efficient and scalable methods to produce it. Modern synthetic strategies often involve catalytic processes that can enhance yield and reduce byproduct formation. Such advancements not only improve the economic feasibility of producing these compounds but also contribute to more sustainable chemical manufacturing practices.

Another area of interest is the pharmacokinetic behavior of this compound when administered in its racemic form (N-0861 (racemate)). Understanding how different enantiomers are metabolized and excreted by the body is crucial for optimizing therapeutic dosages and minimizing adverse effects. Advanced computational models are being used to predict these behaviors, which can significantly accelerate the drug discovery process.

The regulatory landscape for pharmaceutical compounds like 121241-87-0 and N-0861 (racemate) is stringent, requiring thorough documentation of their safety and efficacy before they can be approved for clinical use. Regulatory agencies often mandate detailed toxicological studies to assess potential risks associated with these compounds. These studies are essential for ensuring that patients receive safe and effective treatments.

Collaborations between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Such partnerships facilitate the sharing of resources and expertise, which can lead to faster breakthroughs in understanding its potential applications. The interdisciplinary nature of this research underscores the importance of collaboration across different scientific disciplines.

Future directions in the study of 121241-87-0 and N-0861 (racemate) include exploring its role in novel therapeutic strategies. For instance, researchers are investigating whether this compound can be used in combination therapies to enhance treatment outcomes for certain diseases. Additionally, there is growing interest in using this compound as a scaffold for designing new drugs with improved efficacy and reduced side effects.

The development of new analytical techniques continues to play a critical role in advancing our understanding of this compound. Innovations such as high-resolution mass spectrometry and single-crystal X-ray diffraction are providing unprecedented insights into its molecular structure and interactions with biological targets. These tools are essential for guiding the design of new drugs based on this compound's framework.

In conclusion, compounds like 121241-87-0 and N-0861 (racemate) represent a promising area of research with significant implications for pharmaceutical development. The racemic form (N-0861 (racemate)) offers unique opportunities for studying stereochemistry and chiral discrimination, which are critical factors in drug design. As research continues to uncover new applications for these compounds, they are likely to play an increasingly important role in addressing various health challenges worldwide.